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Chemical Data Summary

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ido-IN-14
Cat. No.: S14464654

The table below summarizes the available quantitative data for IDO-IN-14 from a supplier's datasheet [1].

Please note that specific purity information was not provided in the search results.

Parameter Value / Specification
Product Name IDO-IN-14

Supplier Catalog Number T62270

CAS Number 2568302-02-1 [1]
Format 50 mg [1]

Biological Activity (IC50) 0.6928 nM [1]
Storage Temperature -20°C [1]

Shipping Conditions Cool pack [1]

The IDO1 Pathway & Experimental Context

IDO-IN-14 is a potent inhibitor of the enzyme Indoleamine 2,3-dioxygenase 1 (IDO1) [2]. IDO1 is a key
immunomodulatory enzyme that catalyzes the first and rate-limiting step in the degradation of the essential

amino acid tryptophan along the kynurenine pathway [3]. The activity of this pathway in the tumor

© 2026 Smolecule. All rights reserved. 1/3 Tech Support


https://www.smolecule.com/products/s14464654?utm_src=pdf-body
https://www.smolecule.com/products/s14464654?utm_src=pdf-interest
https://www.smolecule.com/products/s14464654?utm_src=pdf-body
https://www.tebubio.com/en_fr_eur/ido-in-14-494t62270-50-mg.html
https://www.tebubio.com/en_fr_eur/ido-in-14-494t62270-50-mg.html
https://www.tebubio.com/en_fr_eur/ido-in-14-494t62270-50-mg.html
https://www.tebubio.com/en_fr_eur/ido-in-14-494t62270-50-mg.html
https://www.tebubio.com/en_fr_eur/ido-in-14-494t62270-50-mg.html
https://www.tebubio.com/en_fr_eur/ido-in-14-494t62270-50-mg.html
https://www.smolecule.com/products/s14464654?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8061021/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3594632/
https://www.smolecule.com/products/s14464654?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

microenvironment and other inflammatory settings can suppress immune responses, making IDO1 a

significant target in cancer immunotherapy and other disease areas [3] [4] [2].

The following diagram illustrates the IDO1-mediated signaling pathway, which is crucial for understanding

the biological context in which IDO-IN-14 is used.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b14464654#ido-in-14-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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